REACTION_CXSMILES
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[Cl:1][C:2]1[C:3]2[NH:10][CH:9]=[CH:8][C:4]=2[N:5]=[CH:6][N:7]=1.C(=O)([O-])[O-].[Cs+].[Cs+].Br[CH2:18][CH2:19][F:20]>CN(C)C=O.O>[Cl:1][C:2]1[C:3]2[N:10]([CH2:18][CH2:19][F:20])[CH:9]=[CH:8][C:4]=2[N:5]=[CH:6][N:7]=1 |f:1.2.3|
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Name
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Quantity
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100 mg
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Type
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reactant
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Smiles
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ClC=1C2=C(N=CN1)C=CN2
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Name
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Quantity
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0.6 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Name
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cesium carbonate
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Quantity
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281 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Cs+].[Cs+]
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Name
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Quantity
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124 mg
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Type
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reactant
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Smiles
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BrCCF
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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cooling
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Type
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STIRRING
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Details
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the mixture was stirred at room temperature for 5 hrs
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Duration
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5 h
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (20 mL×3)
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Type
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WASH
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Details
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The organic layer washed with saturated brine (20 mL×3)
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure
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Type
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CONCENTRATION
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Details
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The object fraction was concentrated under reduced pressure
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Type
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CUSTOM
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Details
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dried
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Name
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Type
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product
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Smiles
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ClC=1C2=C(N=CN1)C=CN2CCF
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Type | Value | Analysis |
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AMOUNT: MASS | 110 mg | |
YIELD: CALCULATEDPERCENTYIELD | 84.6% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |